Cas no 21120-76-3 (Methyl 4-(4-iodophenoxy)benzoate)

• Product Name: Methyl 4-(4-iodophenoxy)benzoate
• CAS No: 21120-76-3
• MF: C₁₄H₁₁IO₃
• MW: 354.139816522598
• CID: 241979
• PubChem ID: 4429091
• Update Time: 2025-06-07

Methyl 4-(4-iodophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-iodophenoxy)benzoate
• Benzoic acid,4-(4-iodophenoxy)-, methyl ester
• 4-(4-IODO-PHENOXY)-BENZOIC ACID METHYL ESTER
• AK140583
• 4-(4-iodo-phenoxy)benzoic acid methyl ester
• AX8090643
• Benzoic acid, 4-(4-iodophenoxy)-, methyl ester
• C14H11IO3
• WAA12076
• AC-18586
• C74011
• DS-7066
• A879249
• DTXSID90403203
• Methyl4-(4-iodophenoxy)benzoate
• MFCD00496637
• CS-0150810
• 21120-76-3
• AKOS003235601

• MDL： M192023
• Inchi： 1S/C14H11IO3/c1-17-14(16)10-2-6-12(7-3-10)18-13-8-4-11(15)5-9-13/h2-9H,1H3
• InChI Key： GYYOBKIQEKKCMS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 353.97483
• Monoisotopic Mass: 353.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 390.9±27.0 °C at 760 mmHg
• Flash Point: 190.2±23.7 °C
• Refractive Index: 1.621
• PSA: 35.53

Methyl 4-(4-iodophenoxy)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers